Cas no 7764-95-6 (N-tert-Butoxycarbonyl-D-alanine)

N-tert-Butoxycarbonyl-D-alanine (Boc-D-alanine) is a protected derivative of D-alanine, widely used in peptide synthesis. The tert-butoxycarbonyl (Boc) group serves as a temporary protecting group for the amino functionality, ensuring selective reactivity during coupling reactions. This compound is particularly valuable in solid-phase peptide synthesis (SPPS) and other applications requiring orthogonal protection strategies. Its high purity and stability under acidic conditions make it a reliable building block for constructing complex peptides. Boc-D-alanine is compatible with standard deprotection techniques, such as trifluoroacetic acid (TFA) treatment, facilitating efficient downstream processing. Its enantiomeric purity ensures consistent performance in stereosensitive syntheses.

N-tert-Butoxycarbonyl-D-alanine structure

7764-95-6 structure

Product Name:N-tert-Butoxycarbonyl-D-alanine

CAS No:7764-95-6

MF:C₈H₁₅NO₄

MW:189.2090

MDL:MFCD00063123

CID:47769

PubChem ID:87565036

Update Time:2025-06-09

N-tert-Butoxycarbonyl-D-alanine Chemical and Physical Properties

Names and Identifiers

- Boc-D-Alanine
- N-tert-Butoxycarbonyl-D-alanine
- N-Boc-D-alanine
- Boc-D-Ala-OH
- N-(tert-Butoxycarbonyl)-D-alanine
- N-(T-BUTOXYCARBONYL)-D-ALANINE
- N-Alpha-t-Boc-D-alanine
- N-tert-Boc-D-alanine
- (R)-2-((tert-Butoxycarbonyl)amino)propanoic acid
- (R)-2-(BOC-AMINO)PROPANOIC ACID
- (R)-2-tert-butoxycarbonylamino-propionic acid
- (R)-N-(tert-butoxycarbonyl)alanine
- BOC-D-Ala
- BocHN-DAla-OH
- N-(tert-Butoxycarbonyl)alanine
- N-(tert-butyloxycarbonyl)-D-alanine
- N-Boc-L-alanine
- N-t-BOC-D-alanine
- N-tert-Butoxycarbonyl-(R)-2-aMinopropionic acid
- (2R)-2-{[(tert-butoxy)carbonyl]amino}propanoic acid
- QVHJQCGUWFKTSE-RXMQYKEDSA-N
- (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propanoic acid
- (R)-2-(TERT-BUTOXYCARBONYLAMINO)PROPANOIC ACID
- D-ALANINE, N-[(1,1-DIMETHYLETHOXY)CARBONYL]-
- N-alpha-t-B
- Boc-(D)-alanine
- N-Boc-(D)-Alanine
- Boc--D--Ala
- AKOS015922841
- (R)-2(tert-butoxycarbonylamino)propanoic acid
- N-ALPHA-T-BUTYLOXYCARBONYL-D-ALANINE
- N-{[(1,1-dimethylethyl)oxy]carbonyl}-D-alanine
- N-Boc D-Alanine
- BP-12828
- Z829930832
- (R)-N-tert-butoxycarbonylalanine
- CS-D1467
- (TERT-BUTOXYCARBONYL)-D-ALANINE
- N-(t-butyloxycarbonyl)-D-alanine
- N-tertiary-butoxycarbonyl-D-alanine
- N-t-butoxycarbonyl-D-alanine
- Boc-DAla-OH
- Boc-D-Ala-OH, >=98.0% (TLC)
- BOC-D-Ala--OH
- AS-12723
- HY-Y1164
- (R)-2-tertbutoxycarbonylaminopropionic acid
- (R)-tert-butoxycarbonylalanine
- AR3050
- MFCD00063123
- Boc-(R)-alanine
- Boc-(D)Ala-OH
- Nalpha-t-butoxycarbonyl-D-alanine
- Boc-(D)-Ala-OH
- (2R)-2-[(tert-butoxycarbonyl)amino]propanoic acid
- DTXSID30348467
- Nalpha -t-butoxycarbonyl-D-alanine
- EN300-55380
- J-300001
- M03251
- BOC--D--Ala--OH
- (r)-n-boc-alanine
- N-.alpha.-t-Boc-D-alanine
- SCHEMBL256594
- AC-24134
- B2175
- (2R)-2-(tert-butoxycarbonylamino)propanoic acid
- 7764-95-6
- t-butoxycarbonyl D-alanine
- Boc-D -Ala-OH
- (R)-2-tert-butoxycarbonylaminopropionic acid
- MDL： MFCD00063123
- Inchi： 1S/C8H15NO4/c1-5(6(10)11)9-7(12)13-8(2,3)4/h5H,1-4H3,(H,9,12)(H,10,11)/t5-/m1/s1
- InChI Key： QVHJQCGUWFKTSE-RXMQYKEDSA-N
- SMILES： O(C(N([H])[C@@]([H])(C(=O)O[H])C([H])([H])[H])=O)C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
- BRN： 4905241

Computed Properties

Exact Mass: 189.10000
Monoisotopic Mass: 189.1
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 207
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 75.6
XLogP3: 0.9

Experimental Properties

Color/Form: White crystalline powder. An acylated amino acid.
Density: 1.2321 (rough estimate)
Melting Point: 82.0 to 85.0 deg-C
Boiling Point: 320.9°C at 760 mmHg
Flash Point: 147.9℃
Refractive Index: 26 ° (C=2, AcOH)
PSA: 75.63000
LogP: 1.37510
Solubility: Soluble in ethyl acetate, insoluble in water and petroleum ether.
Specific Rotation: 26 º (c=2,EtOH)

N-tert-Butoxycarbonyl-D-alanine Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： S24/25:Prevent skin and eye contact.
Safety Instruction： S24/25
Hazardous Material Identification：
Risk Phrases：R20/21/22
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C
Safety Term：S24/25

N-tert-Butoxycarbonyl-D-alanine Customs Data

HS CODE：2924199090
Customs Data：

China Customs Code:
2924199090

Overview:

2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

N-tert-Butoxycarbonyl-D-alanine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2175-25g	N-tert-Butoxycarbonyl-D-alanine	7764-95-6	98.0%(LC&T)	25g	￥590.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B2175-5g	N-tert-Butoxycarbonyl-D-alanine	7764-95-6	98.0%(LC&T)	5g	￥190.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B104R-25g	N-tert-Butoxycarbonyl-D-alanine	7764-95-6	98%	25g	￥90.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B104R-100g	N-tert-Butoxycarbonyl-D-alanine	7764-95-6	98%	100g	￥296.0	2022-05-30
Chemenu	CM100641-1000g	BOC-D-Alanine	7764-95-6	98%	1000g	$384	2021-06-09
Fluorochem	M03251-1g	Boc-D-Ala-OH	7764-95-6	98%	1g	￡10.00	2022-02-28
Fluorochem	M03251-25g	Boc-D-Ala-OH	7764-95-6	98%	25g	￡17.00	2022-02-28
Fluorochem	M03251-100g	Boc-D-Ala-OH	7764-95-6	98%	100g	￡51.00	2022-02-28
AstaTech	AR3050-5/G	(R)-2-(BOC-AMINO)PROPANOIC ACID	7764-95-6	95%	5/G	$19	2021-07-03
AstaTech	AR3050-25/G	(R)-2-(BOC-AMINO)PROPANOIC ACID	7764-95-6	95%	25g	$15	2023-09-15

N-tert-Butoxycarbonyl-D-alanine Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:7764-95-6)BOC-D-Alanine

Order Number:sfd499

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:32

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:7764-95-6)BOC-D-丙氨酸

Order Number:LE25956677

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:54

Price ($):discuss personally

Email:18501500038@163.com

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